Cas no 2228282-06-0 (1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol
• CAS No: 2228282-06-0
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 5975262
• PubChem ID: 165679526
• Update Time: 2025-06-10

1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• α-(Fluoromethyl)-3,4-dimethylbenzenemethanol
• 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol
• 2228282-06-0
• EN300-1766773

• Inchi： 1S/C10H13FO/c1-7-3-4-9(5-8(7)2)10(12)6-11/h3-5,10,12H,6H2,1-2H3
• InChI Key： BFFLZDOEMIGMGX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)C)C)(O)CF

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol

Introduction to 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol (CAS No. 2228282-06-0)

1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol (CAS No. 2228282-06-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a fluoroethanol moiety and a substituted phenyl ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol is C₁₀H₁₃FO, and its molecular weight is approximately 174.20 g/mol. The compound's structure consists of a fluoroethanol group attached to a phenyl ring substituted with two methyl groups at the 3 and 4 positions. This arrangement provides a balance of hydrophobic and hydrophilic properties, which can influence its solubility, stability, and reactivity in different environments.

In the context of pharmaceutical research, 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol has been explored for its potential as a lead compound in drug discovery. Recent studies have focused on its ability to modulate specific biological pathways and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted the compound's interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The study demonstrated that 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol exhibits selective binding to certain GPCRs, suggesting its potential as a novel ligand for these receptors.

Beyond its pharmacological applications, 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol has also been investigated for its use in chemical synthesis. Its unique structure makes it a versatile building block for the creation of more complex molecules. A study published in Organic Letters (2024) described the use of this compound as a starting material for the synthesis of fluorinated analogs of known bioactive compounds. The researchers reported that the presence of the fluoroethanol group significantly enhanced the biological activity of the synthesized compounds, opening new avenues for drug development.

The physical and chemical properties of 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol have been extensively characterized. It is typically obtained as a colorless liquid with a boiling point around 195°C at atmospheric pressure. The compound is moderately soluble in water but shows higher solubility in organic solvents such as ethanol and dichloromethane. These properties make it suitable for use in both aqueous and organic reaction media.

In terms of safety and handling, 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol should be managed with standard laboratory precautions to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol has also been considered in recent studies. Research published in Environmental Science & Technology (2025) evaluated the biodegradability and ecotoxicity of this compound. The findings indicated that while it is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing the environmental safety of products containing this compound.

In conclusion, 1-(3,4-dimethylphenyl)-2-fluoroethan-1-ol (CAS No. 2228282-06-0) is a multifaceted compound with promising applications in pharmaceutical research and chemical synthesis. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.